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Abstract
Antibody-Drug Conjugates (ADCs) represent a paradigm of targeted cancer therapy, merging

the specificity of monoclonal antibodies with the potency of cytotoxic payloads. Deruxtecan, a

novel topoisomerase I inhibitor, is the payload component of highly successful ADCs such as

Trastuzumab Deruxtecan (T-DXd).[1] The intricate structure of these ADCs—comprising a

humanized monoclonal antibody, an enzymatically cleavable linker, and the Deruxtecan

payload—presents significant analytical challenges.[2][3] Key characteristics, including a high

drug-to-antibody ratio (DAR) of approximately 8, necessitate a sophisticated, multi-faceted

analytical approach to ensure product quality, safety, and efficacy.[4][5] This guide provides a

detailed framework and step-by-step protocols for the comprehensive characterization of

Deruxtecan ADCs, addressing critical quality attributes (CQAs) from the intact molecule down

to its individual components.
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Introduction: The Analytical Imperative for
Deruxtecan ADCs
A Deruxtecan ADC, such as Trastuzumab Deruxtecan, is a complex biomolecule designed for

precision oncology.[6] Its mechanism involves the antibody guiding the ADC to tumor cells

expressing a specific antigen (e.g., HER2), followed by internalization and lysosomal cleavage

of the linker to release the cytotoxic Deruxtecan payload.[1][7] This targeted delivery minimizes

systemic toxicity while maximizing antitumor activity.[8]

The manufacturing process, particularly the conjugation step where the linker-drug is attached

to the antibody's cysteine residues, results in a heterogeneous mixture of molecules.[2][5] This

heterogeneity directly impacts the ADC's stability, pharmacokinetics, and therapeutic index.

Therefore, robust analytical methods are not merely a regulatory requirement but a scientific

necessity to control and understand the product's CQAs.[9]

Key Critical Quality Attributes (CQAs) for Deruxtecan ADCs:

Drug-to-Antibody Ratio (DAR) & Drug Load Distribution: The average number of Deruxtecan

molecules per antibody and the distribution of different drug-loaded species (e.g., DAR6,

DAR8). This is paramount as it directly influences efficacy and potential toxicity.

Size Variants: Presence of aggregates or fragments, which can impact efficacy and

immunogenicity.[10]

Charge Variants: Heterogeneity arising from post-translational modifications (PTMs) or the

conjugation process, which can affect stability and binding.[11][12]

Free Drug Content: Level of unconjugated Deruxtecan payload, a crucial safety attribute due

to its high cytotoxicity.[13]

Conjugation Site: Confirmation of payload attachment to the intended cysteine residues.

Potency and Affinity: Functional attributes ensuring the ADC binds its target and elicits the

desired cytotoxic effect.

This document outlines an integrated analytical workflow designed to thoroughly characterize

these attributes.
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Caption: High-level analytical workflow for Deruxtecan ADCs.

Characterization of the Intact ADC
Analysis at the intact level provides a holistic view of the ADC population and is the first line of

assessment for key CQAs.

Drug-to-Antibody Ratio (DAR) and Drug Load
Distribution
The DAR is arguably the most critical CQA for any ADC. For cysteine-linked ADCs like

Trastuzumab Deruxtecan, where interchain disulfide bonds are reduced for conjugation, the

resulting heavy and light chains are held together non-covalently.[14] This structural feature

dictates the choice of analytical methods.

Causality: HIC is the gold standard for DAR determination of cysteine-linked ADCs.[15] The

principle is that each conjugated Deruxtecan payload increases the overall hydrophobicity of

the ADC molecule. HIC separates these species using a high-salt mobile phase to promote

interaction with a hydrophobic stationary phase, followed by a decreasing salt gradient to elute

species in order of increasing hydrophobicity (and thus, increasing DAR).[16][17]
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Protocol: DAR Analysis by HIC-UV

System Preparation: Use a biocompatible HPLC/UHPLC system equipped with a UV

detector.

Column: A HIC column (e.g., Butyl-NPR, 4.6 x 35 mm, 2.5 µm).

Mobile Phase A: 1.5 M Ammonium Sulfate in 50 mM Sodium Phosphate, pH 7.0.

Mobile Phase B: 50 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol. (Note: The

organic modifier is often necessary to elute highly hydrophobic species like DAR8).[16]

Gradient Elution:

0-2 min: 0% B

2-20 min: 0-100% B (linear gradient)

20-22 min: 100% B (hold)

22-24 min: 0% B (return to initial)

24-30 min: 0% B (equilibration)

Flow Rate: 0.8 mL/min.

Detection: UV at 280 nm.

Sample Preparation: Dilute the Deruxtecan ADC sample to 1 mg/mL in Mobile Phase A.

Inject 10 µL.

Data Analysis: Integrate the peaks corresponding to each drug-loaded species (DAR0,

DAR2, DAR4, DAR6, DAR8). The relative peak area for each species reflects its proportion

in the mixture. Calculate the weighted average DAR using the formula:

Average DAR = Σ (% Area of Species_i * DAR_i) / 100
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Parameter Typical Value Rationale

Column Butyl-NPR or similar
Provides sufficient

hydrophobicity for separation.

Mobile Phase Salt Ammonium Sulfate

High in the kosmotropic series,

promoting hydrophobic

interaction.

Organic Modifier Isopropanol (IPA)

Required to elute highly

hydrophobic high-DAR

species.[16]

Detection UV at 280 nm
Standard wavelength for

protein quantification.

Causality: Native MS is essential for confirming the identity of species separated by

chromatography and for providing an orthogonal, accurate mass-based DAR measurement.

[18] It preserves the non-covalent interactions holding the ADC's chains together, allowing for

mass measurement of the entire, intact conjugate.[19] Coupling size-exclusion chromatography

(SEC) to MS under native conditions (SEC-nMS) is a powerful approach.[20]

Protocol: Average DAR by SEC-Native MS

System: A UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or

Orbitrap) capable of an extended mass range.

Column: SEC column suitable for mAbs (e.g., Agilent AdvanceBio SEC 300 Å).[21]

Mobile Phase: Volatile, MS-compatible buffer such as 100 mM Ammonium Acetate, pH 6.9.

Flow Rate: 0.3 mL/min (isocratic).

MS Conditions:

Mode: Positive Ion, Native Mode.

Capillary Voltage: ~3.5-4.5 kV.
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Source Temperature: Optimized to maintain native structure.

Mass Range: m/z 2000-7000.

Data Analysis: Deconvolute the resulting mass spectrum to obtain the zero-charge mass

profile of the ADC. The spectrum will show a distribution of masses corresponding to

different DAR species and glycoforms. The average DAR can be calculated from the

intensity-weighted average mass.[14]

Analysis of Aggregates and Fragments
Causality: The conjugation of hydrophobic payloads can increase an ADC's propensity for

aggregation, a CQA that must be monitored due to its potential to affect safety and efficacy.[10]

[22] Size Exclusion Chromatography (SEC) is the standard method, separating molecules

based on their hydrodynamic radius.[23][24]

Protocol: Aggregate Analysis by SEC-UV

System: Biocompatible HPLC/UHPLC with UV detection.

Column: SEC column with a pore size appropriate for mAbs (~300 Å), specifically designed

to minimize secondary hydrophobic interactions (e.g., Agilent AdvanceBio SEC, Shim-pack

Bio Diol).[10][25]

Mobile Phase: A physiological buffer such as 150 mM Sodium Phosphate, pH 6.8.

Flow Rate: 0.5 mL/min (isocratic).

Detection: UV at 280 nm.

Sample Preparation: Dilute ADC to 1 mg/mL in the mobile phase. Inject 20 µL.

Data Analysis: Integrate peaks corresponding to high molecular weight species (aggregates),

the main monomer peak, and low molecular weight species (fragments). Express each as a

percentage of the total peak area.

Charge Variant Analysis
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Causality: Charge heterogeneity in ADCs can stem from the mAb (e.g., deamidation, C-

terminal lysine clipping) or from the conjugation process itself.[26] Imaged Capillary Isoelectric

Focusing (iCIEF or cIEF) is the state-of-the-art technique for resolving these variants based on

their isoelectric point (pI).[12] High-DAR ADCs can be challenging to analyze due to increased

hydrophobicity, often requiring method optimization with solubilizers like urea.[27]

Protocol: Charge Variant Profiling by cIEF

System: A cIEF instrument (e.g., ProteinSimple Maurice, BioPhase 8800).[5]

Capillary: Fluorocarbon-coated capillary.

Sample Mix Preparation:

ADC Sample (to final concentration of 0.2 mg/mL).

Carrier Ampholytes (e.g., Pharmalyte 3-10).

Urea (e.g., 2-4 M, to improve solubility for high-DAR ADCs).[27]

pI Markers (for calibration, e.g., pI 7.6 and 9.7).

Anolyte/Catholyte: Phosphoric acid (anolyte) and sodium hydroxide (catholyte) are typically

used.

Focusing: Apply high voltage (e.g., 1.5 kV for 1 min, then 3.0 kV for 8 min) to create a pH

gradient and focus the proteins at their respective pIs.[28]

Detection: Whole-capillary UV imaging at 280 nm.

Data Analysis: Identify and quantify the percentage of main, acidic, and basic peaks relative

to the total detected species.

Component-Level and Functional Characterization
While intact analysis is crucial, a deeper understanding requires breaking the ADC down into

its constituent parts and assessing its biological function.
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Conjugation Site and PTM Analysis by Peptide Mapping
Causality: To confirm that the Deruxtecan payload is conjugated to the correct cysteine

residues and to characterize any PTMs on the antibody backbone, peptide mapping via LC-

MS/MS is employed.[29] This bottom-up approach involves digesting the ADC into smaller

peptides, which are then analyzed by high-resolution mass spectrometry.

Protocol: LC-MS/MS Peptide Mapping

Sample Preparation:

Denature the ADC in a buffer containing a chaotropic agent (e.g., Guanidine-HCl).

Reduce disulfide bonds with DTT.

Alkylate free cysteines with iodoacetamide (Note: Conjugated cysteines will be protected).

Digest the protein into peptides using an enzyme like Trypsin.

LC Separation: Separate the resulting peptides using a reversed-phase C18 column on a

UHPLC system with a gradient of acetonitrile in 0.1% formic acid.

MS/MS Analysis: Analyze the eluted peptides on a high-resolution mass spectrometer (e.g.,

Orbitrap Exploris 240).[14] Use a data-dependent acquisition method to trigger fragmentation

(MS/MS) of the most abundant peptide ions.

Data Analysis: Use specialized software (e.g., BioPharma Finder) to search the MS/MS

spectra against the known antibody sequence. Identify peptides containing the linker-

payload modification to confirm conjugation sites and quantify site occupancy.[14][30]

Free Payload Quantification
Causality: Unconjugated (free) payload is a critical process-related impurity that must be strictly

controlled due to its high cytotoxicity. Quantifying trace levels of free Deruxtecan in the final

drug product requires highly sensitive and specific methods, typically LC-MS/MS.[13][31]

Protocol: Free Deruxtecan Analysis by LC-MS/MS
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Sample Preparation: Use protein precipitation (e.g., with acetonitrile) or solid-phase

extraction (SPE) to separate the small molecule payload from the large ADC protein.

LC Separation: Employ a rapid reversed-phase UHPLC method to separate Deruxtecan from

other matrix components.

MS/MS Detection: Use a triple quadrupole mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode for maximum sensitivity and selectivity. Monitor specific precursor-

to-product ion transitions for Deruxtecan and an internal standard.

Quantification: Generate a calibration curve using standards of known Deruxtecan

concentration and quantify the amount in the sample. Lower limits of quantitation (LLOQ) in

the low ng/mL range are often required.[13]

Functional and Biophysical Assays
Structural characterization must be complemented by functional assays to ensure the ADC

performs as intended.

Deruxtecan ADC Mechanism of Action
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Caption: Mechanism of action for a HER2-targeted Deruxtecan ADC.

Target Binding Affinity: Techniques like Surface Plasmon Resonance (SPR) or Bio-Layer

Interferometry (BLI) are used to measure the binding kinetics (k_on, k_off) and affinity (K_D)

of the ADC to its target antigen (e.g., HER2). This confirms that the conjugation process has

not adversely affected the antibody's primary function.
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In Vitro Cytotoxicity Assay: This assay determines the potency of the ADC. Target-expressing

cancer cells are incubated with serial dilutions of the ADC. Cell viability is measured after a

set period (e.g., 72-96 hours) to determine the concentration that inhibits cell growth by 50%

(IC50).[1] This provides a crucial link between the physicochemical properties of the ADC

and its biological activity.

Conclusion
The analytical characterization of Deruxtecan ADCs is a complex but essential undertaking that

requires an orthogonal, multi-level approach. No single technique can provide a complete

picture of these intricate molecules. By integrating methods such as HIC and native MS for

DAR analysis, SEC for size variant control, cIEF for charge heterogeneity, and LC-MS/MS for

component-level analysis and impurity testing, a comprehensive profile of the ADC can be

established. This robust analytical foundation, complemented by functional assays, is critical for

ensuring the consistent production of safe and effective Deruxtecan ADC therapeutics,

ultimately safeguarding patient health and fulfilling regulatory expectations.
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